Cas no 879-60-7 (1,3,4-Oxadiazol-2(3H)-one, 3-methyl-5-phenyl-)

1,3,4-Oxadiazol-2(3H)-one, 3-methyl-5-phenyl- structure
879-60-7 structure
Product Name:1,3,4-Oxadiazol-2(3H)-one, 3-methyl-5-phenyl-
CAS No:879-60-7
MF:C9H8N2O2
MW:176.172021865845
CID:650133
PubChem ID:522887
Update Time:2025-04-19

1,3,4-Oxadiazol-2(3H)-one, 3-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazol-2(3H)-one, 3-methyl-5-phenyl-
    • 3-methyl-5-phenyl-1,3,4-oxadiazol-2-one
    • 2-Phenyl-4-methyl-oxadiazol-1,3,4-one-5
    • DTXSID40335101
    • 3-Methyl-5-phenyl-1,3,4-oxadiazol-2(3H)-one #
    • 879-60-7
    • 3-Methyl-5-phenyl-1,3,4-oxadiazol-2(3H)-one
    • 3-methyl-5-phenyl-3H-[1,3,4]oxadiazol-2-one
    • JBDTUVFVJKCGHG-UHFFFAOYSA-N
    • 1,3,4 Oxadiazol-2(3H)-one, 3-methyl-5-phenyl
    • SCHEMBL14007387
    • Inchi: 1S/C9H8N2O2/c1-11-9(12)13-8(10-11)7-5-3-2-4-6-7/h2-6H,1H3
    • InChI Key: JBDTUVFVJKCGHG-UHFFFAOYSA-N
    • SMILES: O1C(N(C)N=C1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 176.058577502g/mol
  • Monoisotopic Mass: 176.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 41.9Ų
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